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Compound of Interest

Compound Name: MC-DOXHZN hydrochloride

Cat. No.: B10859577 Get Quote

MC-DOXHZN Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges encountered during experiments with MC-DOXHZN
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is MC-DOXHZN hydrochloride and what is its mechanism of action?

MC-DOXHZN hydrochloride is an albumin-binding prodrug of Doxorubicin.[1][2] It is designed

with an acid-sensitive hydrazone linker.[1][3] Under the acidic conditions often found in the

tumor microenvironment or within cellular lysosomes, this linker is cleaved, releasing the active

cytotoxic agent, Doxorubicin. Doxorubicin then exerts its anti-cancer effect by inhibiting DNA

topoisomerase II.[3]

Diagram: Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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